(3-Fluorophenyl)(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(3-Fluorophenyl)(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone” is a chemical compound with the molecular formula C21H23FN2O4S. It is also known as “3-(3-fluorophenyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one” with the CAS Number: 1047655-91-3 . The compound is solid in its physical form .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 250.27 and a melting point range of 152 - 154 .Scientific Research Applications
Spiropiperidines as Receptor Antagonists
One significant application of compounds similar to (3-Fluorophenyl)(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)methanone is found in spiropiperidines. These compounds, such as 3-benzyl-8-[2-(5-fluoro-1H-indol-3-yl)ethyl]-1-oxa-3,8-diazaspiro[4.5] decan-2-one, have been shown to act as potent and selective non-peptide tachykinin NK2 receptor antagonists. They exhibit notable receptor binding affinity and demonstrate antagonist activity against NK2 receptor agonist induced bronchoconstriction, making them potentially useful in respiratory conditions (Smith et al., 1995).
α-Fluorination of Ketones
The chemical structure of interest is also relevant in the field of α-fluorination of ketones. Using specific fluorinating reagents, ketones can be directly fluorofunctionalized at the α-carbonyl position without prior activation of the target molecules. This process leads to high yields of α-fluoro derivatives, which are significant in pharmaceutical and chemical industries for their unique reactivity and biological activity (Stavber et al., 2002).
Spiro Heterocycles Synthesis
Another application lies in the synthesis of novel fluorinated spiro-heterocycles, such as 7,11-bis(4-fluorophenyl)-2,4-dimethyl-2,4-diazaspiro[5.5] undecane-1,3,5,9-tetraone. These compounds are synthesized through cascade [5+1] double Michael addition reactions and characterized using X-ray diffraction, FT-IR, and NMR techniques. They show promising applications in pharmaceuticals and material science due to their unique chemical structure and properties (Islam et al., 2015).
Radiolabeling for Imaging Receptors
Furthermore, similar compounds have been used in radiolabeling for imaging receptors, like the CB1 cannabinoid receptor. The synthesis of these radiotracers, through regioselective radiofluorination, enables potential applications in medical imaging and diagnostics (Willis et al., 2003).
Synthesis of Antihypertensive Agents
Additionally, derivatives of this chemical structure have been synthesized for potential use as antihypertensive agents. The structure-activity relationships of these compounds are explored to understand their efficacy in managing hypertension (Caroon et al., 1981).
Safety and Hazards
The safety information available indicates that this compound has some hazards associated with it. The GHS pictograms indicate a signal word of “Warning” and hazard statements H302, H312, H332 . These statements correspond to hazards related to harmful ingestion, skin contact, and inhalation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
(3-fluorophenyl)-[4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O4S/c1-16-5-7-19(8-6-16)29(26,27)24-13-14-28-21(24)9-11-23(12-10-21)20(25)17-3-2-4-18(22)15-17/h2-8,15H,9-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXXWJKVWRJCKBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCOC23CCN(CC3)C(=O)C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.